Cas no 885954-97-2 (1,4-dimethyl 2-(4-methylpiperazin-1-yl)butanedioate)

• Product Name: 1,4-dimethyl 2-(4-methylpiperazin-1-yl)butanedioate
• CAS No: 885954-97-2
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 6530088
• Update Time: 2025-06-11

1,4-dimethyl 2-(4-methylpiperazin-1-yl)butanedioate Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl 2-(4-methylpiperazin-1-yl)butanedioate
• dimethyl 2-(4-methyl-1-piperazinyl)succinate
• dimethyl 2-(4-methylpiperazin-1-yl)succinate
• Butanedioic acid, 2-(4-methyl-1-piperazinyl)-, 1,4-dimethyl ester

• Inchi： 1S/C11H20N2O4/c1-12-4-6-13(7-5-12)9(11(15)17-3)8-10(14)16-2/h9H,4-8H2,1-3H3
• InChI Key： BLNNPVDNQHUGIE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(N1CCN(C)CC1)CC(OC)=O

Experimental Properties

• Density: 1.124±0.06 g/cm3(Predicted)
• Boiling Point: 318.6±42.0 °C(Predicted)
• pka: 7.28±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,4-dimethyl 2-(4-methylpiperazin-1-yl)butanedioate

1,4-Dimethyl 2-(4-Methylpiperazin-1-yl)butanedioate (CAS No. 885954-97-2): An Overview of Its Structure, Properties, and Applications

1,4-Dimethyl 2-(4-methylpiperazin-1-yl)butanedioate (CAS No. 885954-97-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential in various therapeutic areas. In this comprehensive overview, we will delve into the chemical structure, physical properties, and recent research developments surrounding this compound.

Chemical Structure and Synthesis

The molecular formula of 1,4-dimethyl 2-(4-methylpiperazin-1-yl)butanedioate is C₁₁H₂₀N₂O₄, with a molecular weight of approximately 236.30 g/mol. The compound features a piperazine ring substituted with a methyl group at the 4-position, and a butanedioate moiety with two methyl ester groups. The presence of these functional groups imparts unique chemical properties and reactivity to the molecule.

The synthesis of 1,4-dimethyl 2-(4-methylpiperazin-1-yl)butanedioate typically involves the reaction of 2-bromoacetic acid with dimethyl malonate in the presence of a base, followed by the introduction of the piperazine ring through nucleophilic substitution. This multi-step process requires careful control of reaction conditions to ensure high yield and purity.

Physical Properties

1,4-Dimethyl 2-(4-methylpiperazin-1-yl)butanedioate is a white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits a melting point in the range of 60-65°C and has a boiling point that varies depending on the pressure conditions.

The physical properties of 1,4-dimethyl 2-(4-methylpiperazin-1-yl)butanedioate make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques are essential for characterizing the purity and structure of the compound in both research and industrial settings.

Biological Activity and Applications

1,4-Dimethyl 2-(4-methylpiperazin-1-yl)butanedioate has been studied for its potential biological activities, particularly in the context of pharmaceutical research. Recent studies have highlighted its role as a modulator of various biological pathways and receptors. For instance, it has been shown to exhibit activity as an agonist or antagonist at specific receptors, making it a valuable tool in drug discovery and development.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 1,4-dimethyl 2-(4-methylpiperazin-1-yl)butanedioate on G protein-coupled receptors (GPCRs). The results indicated that the compound selectively binds to certain GPCRs, modulating their activity in a dose-dependent manner. This finding suggests potential applications in treating diseases associated with GPCR dysfunction, such as neurological disorders and metabolic diseases.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 1,4-dimethyl 2-(4-methylpiperazin-1-yl)butanedioate is not classified as a hazardous material or controlled substance, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation.

In addition to physical safety measures, it is essential to store 1,4-dimethyl 2-(4-methylpiperazin-1-yl)butanedioate in a cool, dry place away from incompatible materials. Regular monitoring of storage conditions can help ensure the stability and integrity of the compound over time.

FUTURE RESEARCH DIRECTIONS AND CONCLUSIONS

The ongoing research into 1,4-dimethyl 2-(4-methylpiperazin-1-yl)butanedioate holds promise for advancing our understanding of its biological activities and potential therapeutic applications. Future studies may focus on optimizing its pharmacological properties through structural modifications or exploring its interactions with other biomolecules.

In conclusion, 1,4-dimethyl 2-(4-methylpiperazin-1-yl)butanedioate (CAS No. 885954-97-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an intriguing subject for further investigation and development.